3,5-dimethyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide

• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol
• IUPAC Name: 3,5-dimethyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C14H13N3O3/c1-7-4-5-11-10(6-7)8(2)12(19-11)14(18)15-13-9(3)16-20-17-13/h4-6H,1-3H3,(H,15,17,18)
• InChI Key: XPEIPHRVOHFORT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=NON=C3C
• solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

This compound features a benzofuran core substituted with methyl groups at the 3- and 5-positions. The carboxamide group at the 2-position is linked to a 4-methyl-1,2,5-oxadiazol-3-yl moiety.

Biological Activity

3,5-Dimethyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide is a compound that has garnered attention for its potential biological activities. This article reviews its biological properties, mechanisms of action, and the implications for drug development based on diverse research findings.

Chemical Structure and Properties

The compound's structure can be broken down as follows:

• Molecular Formula: C_{12}H_{12}N_{4}O_{3}
• Molecular Weight: 248.25 g/mol
• IUPAC Name: 3,5-dimethyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide

Antimicrobial Activity

Research indicates that compounds containing the oxadiazole moiety exhibit significant antimicrobial properties. A study showed that derivatives of oxadiazole could inhibit various bacterial strains and fungi effectively. The mechanism often involves the disruption of cellular processes or the inhibition of specific enzymes critical for microbial survival .

Compound	Activity	Target Organism	Reference
3,5-Dimethyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide	Antibacterial	E. coli
Various Oxadiazole Derivatives	Antifungal	Candida spp.

Anticancer Potential

The compound has shown promise in preliminary studies as an anticancer agent. The oxadiazole derivatives have been reported to exhibit cytotoxic effects against several cancer cell lines, including breast and lung cancers. A notable study demonstrated that these compounds could induce apoptosis in cancer cells by activating caspase pathways and inhibiting tubulin polymerization .

Cell Line	IC50 (µM)	Mechanism of Action	Reference
MCF7 (Breast Cancer)	15.0	Apoptosis via caspase activation
A549 (Lung Cancer)	20.5	Inhibition of tubulin polymerization

The biological activity of 3,5-dimethyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide is largely attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition: The compound may inhibit key enzymes involved in cell proliferation and survival pathways.
• Cell Cycle Arrest: It has been shown to induce G2/M phase arrest in cancer cells, preventing their division and growth.
• Apoptotic Pathways: Activation of apoptotic pathways through caspase activation leads to programmed cell death in malignant cells.

Case Studies

Case Study 1: Antibacterial Activity
In a controlled study assessing the antibacterial efficacy of various oxadiazole derivatives, 3,5-dimethyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide demonstrated significant inhibition against Gram-negative bacteria such as E. coli. The study utilized disk diffusion methods to evaluate the zones of inhibition.

Case Study 2: Anticancer Effects
A series of experiments conducted on human cancer cell lines revealed that treatment with the compound resulted in a dose-dependent decrease in cell viability. Flow cytometry analyses confirmed increased apoptosis rates correlating with higher concentrations of the compound.

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following compounds share structural motifs with the target molecule, particularly the benzofuran-carboxamide and oxadiazole systems:

Compound Name	Molecular Formula	Molecular Weight	Substituents on Oxadiazole	Key Features	CAS Number
3,5-Dimethyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-benzofuran-2-carboxamide	C₁₅H₁₄N₃O₃	300.30	4-Methyl	Target compound; methyl enhances stability	Not specified
3,5-Dimethyl-N-[4-(thiophen-2-yl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide	C₁₇H₁₃N₃O₃S	339.40	4-(Thiophen-2-yl)	Thiophene introduces sulfur atom; higher MW	898523-87-0
ANAZF (4-[(4-Nitro-1,2,5-oxadiazol-3-yl)azo]-1,2,5-oxadiazol-3-amine)	C₄H₂N₈O₄	226.10	Nitro and azo groups	High-energy material; regulated under ITAR	155438-11-2

Functional and Application Comparisons

Target Compound: The 4-methyl group on the oxadiazole ring likely improves metabolic stability compared to bulkier substituents, making it a candidate for pharmaceutical intermediates.

Thiophene-Substituted Analog (CAS 898523-87-0): The thiophene moiety introduces a sulfur atom, which may enhance electronic properties (e.g., π-stacking in drug design) but also increases molecular weight by ~39 g/mol compared to the target compound. No solubility or toxicity data are reported .

ANAZF (CAS 155438-11-2): A nitro-azo-oxadiazole derivative classified as an energetic material.

Research Findings and Hypotheses

• Stability : Methyl groups on benzofuran and oxadiazole rings in the target compound likely confer greater thermal stability compared to ANAZF’s nitro-azo system, which is prone to exothermic decomposition .
• Synthetic Utility : The thiophene-substituted analog’s sulfur atom could facilitate coordination chemistry or serve as a synthon in heterocyclic synthesis, though its practical applications remain unexplored in the available literature .